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Compound of Interest

Compound Name: Dimethoate-d6

Cat. No.: B585463 Get Quote

Dimethoate-d6: A Technical Guide for
Researchers
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Dimethoate-d6 is the deuterated form of Dimethoate, a widely used organophosphate

insecticide and acaricide.[1][2] This isotopically labeled compound serves as a crucial internal

standard in analytical chemistry, particularly in the quantification of Dimethoate in various

environmental and biological samples using techniques like gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[1][2] The

deuterium labeling provides a distinct mass signature, enabling precise and accurate

measurement of the non-labeled parent compound.

Core Chemical Properties
Dimethoate-d6 shares a similar chemical structure with Dimethoate, with the key difference

being the replacement of six hydrogen atoms with deuterium atoms on the two methoxy

groups. This substitution results in a higher molecular weight, which is fundamental to its

application as an internal standard.
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Property Value References

Chemical Name

O,O-Di(methyl-d3) S-[2-

(methylamino)-2-oxoethyl]

phosphorodithioate

[3]

CAS Number 1219794-81-6 [4]

Molecular Formula C₅H₆D₆NO₃PS₂ [4]

Molecular Weight 235.29 g/mol [4]

Appearance White to off-white solid [5]

Solubility
Soluble in chloroform and

DMSO
[2]

Storage Conditions -20°C [4]

Synthesis and Isotopic Labeling
While specific, detailed protocols for the commercial synthesis of Dimethoate-d6 are

proprietary and not readily available in published literature, the general approach involves the

use of deuterated precursors. The synthesis of the parent compound, Dimethoate, typically

involves the reaction of a salt of O,O-dimethyl phosphorodithioic acid with N-methyl-2-

chloroacetamide.[6][7] For the synthesis of Dimethoate-d6, deuterated methanol (CD₃OD)

would likely be used as a starting material to introduce the six deuterium atoms onto the methyl

groups of the phosphorodithioate intermediate.

Analytical Methodologies
Dimethoate-d6 is primarily utilized as an internal standard in chromatographic methods for the

detection and quantification of Dimethoate. The general workflow involves adding a known

amount of Dimethoate-d6 to a sample prior to extraction and analysis. The ratio of the signal

from the analyte (Dimethoate) to the internal standard (Dimethoate-d6) is then used to

determine the concentration of Dimethoate in the original sample. This method corrects for

variations in sample preparation and instrument response.
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Below is a generalized workflow for the analysis of Dimethoate in a sample using Dimethoate-
d6 as an internal standard.
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Reporting of
Dimethoate Concentration
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Caption: Generalized workflow for the analysis of Dimethoate using Dimethoate-d6 as an

internal standard.

Experimental Protocols
Note: The following are generalized protocols based on published methods for Dimethoate

analysis. Specific parameters may need to be optimized for different matrices and

instrumentation.

1. Sample Preparation (QuEChERS Method for Food Samples)[5]

Homogenization: Homogenize 10-15 g of the sample.

Spiking: Add a known concentration of Dimethoate-d6 internal standard solution in

acetonitrile to the homogenized sample.

Extraction: Add acetonitrile and appropriate salts (e.g., MgSO₄, NaCl, sodium citrate) to the

sample. Shake vigorously.

Centrifugation: Centrifuge the sample to separate the organic and aqueous layers.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Take an aliquot of the acetonitrile

supernatant and add it to a d-SPE tube containing sorbents like primary secondary amine

(PSA) and MgSO₄ to remove interferences. Vortex and centrifuge.

Final Extract: The resulting supernatant is ready for GC-MS/MS or LC-MS/MS analysis.
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2. GC-MS/MS Analysis[8][9]

Gas Chromatograph (GC):

Column: A capillary column suitable for pesticide analysis (e.g., DB-5ms).

Injector: Split/splitless injector.

Oven Temperature Program: A programmed temperature ramp to separate the analytes.

Carrier Gas: Helium or Hydrogen.

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

MRM Transitions: Specific precursor-to-product ion transitions are monitored for both

Dimethoate and Dimethoate-d6.

3. LC-MS/MS Analysis[10][11]

Liquid Chromatograph (LC):

Column: A reverse-phase C18 column.

Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol),

often with additives like formic acid or ammonium formate.

Flow Rate: Typical analytical flow rates.

Mass Spectrometer (MS):

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM).
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MRM Transitions: Specific precursor-to-product ion transitions are monitored for both

Dimethoate and Dimethoate-d6.

Metabolic Pathway
The metabolic pathway of Dimethoate-d6 is expected to be identical to that of Dimethoate.

The primary metabolic transformations involve oxidation and hydrolysis.[3][8] The key

metabolite, omethoate (the oxygen analog), is more toxic than the parent compound.
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Caption: Proposed metabolic pathway of Dimethoate-d6.

Conclusion
Dimethoate-d6 is an indispensable tool for the accurate and reliable quantification of the

insecticide Dimethoate in a variety of matrices. Its chemical properties, particularly its isotopic

labeling, make it an ideal internal standard for mass spectrometry-based analytical methods.
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Understanding its behavior in analytical systems and its metabolic fate is crucial for

researchers in the fields of environmental science, food safety, and toxicology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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